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Compound of Interest

Compound Name: Methyl octacosanoate

Cat. No.: B164355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of methyl
octacosanoate, a long-chain fatty acid methyl ester. The information herein is intended to

support research, development, and quality control activities by providing key data points and

standardized experimental methodologies.

Core Physical Properties
Methyl octacosanoate is a saturated fatty acid methyl ester with the chemical formula

C₂₉H₅₈O₂.[1][2][3] It is also known by its synonyms, methyl montanate and octacosanoic acid

methyl ester.[2]

Summary of Quantitative Data
The following table summarizes the key physical properties of methyl octacosanoate,

compiled from various sources.
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Property Value Units References

Molecular Formula C₂₉H₅₈O₂

Molecular Weight 438.77 g/mol

438.8 g/mol

438.7696 g/mol

Melting Point 67 - 69 °C

153 - 156 °F

Boiling Point
458.2 ± 8.0

(Predicted)
°C

Density
0.859 ± 0.06

(Predicted)
g/cm³

Appearance White powder

Powder

Solid

Solubility
Water: Insoluble/Partly

Miscible

Ethanol: 25 mg/mL

DMSO: 10 mg/mL

DMF: 25 mg/mL

DMF:PBS (pH 7.2)

(1:3): 0.25
mg/mL

Experimental Protocols
Detailed methodologies for determining key physical properties are crucial for reproducible

research. The following sections outline standardized protocols for melting point and solubility

determination.
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Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The following

protocol is a general method for determining the melting point of a powdered substance like

methyl octacosanoate using a capillary tube method.

Materials:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Methyl octacosanoate sample (powdered)

Mortar and pestle (if sample is not already powdered)

Heating medium (e.g., silicone oil for Thiele tube)

Procedure:

Sample Preparation: Ensure the methyl octacosanoate sample is completely dry and in a

fine powdered form. If necessary, grind the sample gently using a mortar and pestle.

Capillary Tube Loading: Introduce the powdered sample into the open end of a capillary

tube. Tap the sealed end of the tube gently on a hard surface to pack the sample down. The

packed sample height should be approximately 2-3 mm.

Apparatus Setup:

Mel-Temp Apparatus: Place the loaded capillary tube into the sample holder of the

apparatus.

Thiele Tube: Attach the capillary tube to a thermometer using a rubber band or wire,

ensuring the sample is aligned with the thermometer bulb. Immerse the thermometer and

attached capillary in the Thiele tube containing the heating oil.
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Heating: Begin heating the apparatus. For an unknown sample, a rapid initial heating can be

performed to determine an approximate melting range. For a more accurate measurement,

heat rapidly to about 15-20°C below the expected melting point, then slow the heating rate to

1-2°C per minute.

Observation: Observe the sample closely through the magnifying lens of the apparatus.

Data Recording: Record the temperature at which the first droplet of liquid appears (the

beginning of the melting range) and the temperature at which the entire sample becomes a

clear liquid (the end of the melting range).

Cooling and Repetition: Allow the apparatus to cool. A fresh sample in a new capillary tube

should be used for each subsequent determination to ensure accuracy.

Solubility Determination
Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount

of solvent at a specific temperature. The following is a general protocol for the qualitative and

semi-quantitative determination of solubility.

Materials:

Test tubes or vials

Vortex mixer

Analytical balance

Pipettes

Various solvents (e.g., water, ethanol, DMSO, DMF)

Methyl octacosanoate sample

Centrifuge (for quantitative analysis)

Spectrophotometer or HPLC (for quantitative analysis)
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Qualitative Procedure:

Add a small, pre-weighed amount (e.g., 1-5 mg) of methyl octacosanoate to a test tube.

Add a known volume (e.g., 1 mL) of the desired solvent to the test tube.

Vortex the mixture vigorously for 30-60 seconds.

Visually inspect the solution for any undissolved solid.

Record the solubility as "soluble," "partially soluble," or "insoluble."

Quantitative (Equilibrium Solubility) Procedure:

Add an excess amount of methyl octacosanoate to a vial containing a known volume of the

test solvent, ensuring there is visible undissolved solid.

Seal the vial and place it in a shaker or incubator at a constant temperature (e.g., 25°C) for a

sufficient period (e.g., 24-48 hours) to reach equilibrium.

After equilibration, centrifuge the sample at high speed to pellet the undissolved solid.

Carefully collect a known volume of the supernatant.

Analyze the concentration of the dissolved methyl octacosanoate in the supernatant using

a suitable analytical method, such as UV-Vis spectrophotometry or HPLC, against a standard

curve.

Logical Relationships and Diagrams
The purity of a substance has a direct impact on its physical properties, particularly its melting

point. This relationship is a fundamental concept in chemical analysis.
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Purity and Melting Point Relationship

Pure Substance Sharp Melting Pointexhibits a

Impure Substance Broad and Depressed Melting Pointexhibits a

Click to download full resolution via product page

Caption: Relationship between substance purity and melting point characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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